![molecular formula C20H17FN4O3S2 B2636739 2-(2-(2-((2-((4-Fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide CAS No. 941874-54-0](/img/structure/B2636739.png)
2-(2-(2-((2-((4-Fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(2-(2-((2-((4-Fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide” is a derivative of 2-aminothiazole . The 2-aminothiazole scaffold is a characteristic structure in drug development, with several biological activities, enabling it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent .
Scientific Research Applications
Thiazolidinones and Thiazole Derivatives
- Synthesis and Pharmacological Investigation : A study by Senthilraja and Alagarsamy (2012) involved synthesizing a series of thiazolidin-4-ones and benzamides, demonstrating their potential anticonvulsant activities. Although not the exact compound, this research highlights the interest in thiazole derivatives for their medicinal properties (Senthilraja & Alagarsamy, 2012).
Antimicrobial and Antitumor Activities
Antimicrobial and Antitumor Potential : Talupur, Satheesh, and Chandrasekhar (2021) described the synthesis and evaluation of thiazole-tetrazol-thiophene carboxamides for antimicrobial activities. This indicates the broader research interest in thiazole-based compounds for developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Synthesis of Novel Anti-inflammatory Compounds : Research by Sunder and Maleraju (2013) focused on synthesizing derivatives with anti-inflammatory activity, showcasing the utility of specific chemical frameworks in the development of anti-inflammatory drugs (Sunder & Maleraju, 2013).
Antipsychotic and Anticancer Research
Novel Potential Antipsychotic Agents : A study conducted by Wise et al. (1987) on a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols demonstrated an antipsychotic-like profile without interacting with dopamine receptors, highlighting innovative approaches to antipsychotic drug design (Wise et al., 1987).
Anticancer Evaluation of Benzothiazole Derivatives : Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which were evaluated for anticancer activity, showing the relevance of thiazole derivatives in cancer research (Ravinaik et al., 2021).
Properties
IUPAC Name |
2-[[2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN4O3S2/c21-12-5-7-13(8-6-12)23-18(27)11-30-20-24-14(10-29-20)9-17(26)25-16-4-2-1-3-15(16)19(22)28/h1-8,10H,9,11H2,(H2,22,28)(H,23,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUBXSUMKBHZLGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.